Cas no 1804488-35-4 (Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate
• CAS No: 1804488-35-4
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4872092
• Update Time: 2025-08-04

Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)6-2-4(7(10)11)5(3-13)8(12)14-6/h2,7H,1H3
• InChI Key： CNCDDOZMCFAGDX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=C(C(=O)OC)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

Comprehensive Overview of Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1804488-35-4)

The compound Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1804488-35-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and fluoropyridine core, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its versatility and the growing demand for fluorinated compounds in drug discovery.

In recent years, the interest in fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the difluoromethyl group in Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate is particularly noteworthy, as it can mimic the behavior of hydroxyl or carbonyl groups while offering improved lipophilicity. This property is crucial for designing next-generation pharmaceuticals targeting enzymes and receptors with high specificity. Additionally, the cyano group introduces electron-withdrawing effects, which can fine-tune the reactivity of the compound in synthetic pathways.

The synthesis of Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate typically involves multi-step reactions, including halogenation, nucleophilic substitution, and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the challenges associated with scaling up production. These innovations align with the broader trend of green chemistry, where reducing waste and improving efficiency are paramount. As sustainability becomes a focal point in chemical manufacturing, the development of eco-friendly synthetic routes for this compound is likely to gain traction.

One of the most compelling applications of Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate lies in its role as a building block for crop protection agents. The agrochemical industry is actively seeking compounds with lower environmental impact and higher efficacy against resistant pests. The fluoropyridine scaffold in this molecule exhibits strong insecticidal and herbicidal activity, making it a promising candidate for sustainable agriculture. Furthermore, its compatibility with modern precision farming techniques underscores its relevance in addressing global food security challenges.

From a commercial perspective, the demand for Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate is expected to rise, driven by its dual utility in pharmaceuticals and agrochemicals. Market analysts highlight the compound's potential in personalized medicine, where tailored therapies require structurally diverse intermediates. Its CAS No. 1804488-35-4 serves as a unique identifier, facilitating procurement and regulatory compliance. As the chemical industry embraces digital transformation, platforms offering real-time inventory tracking and supply chain transparency are likely to feature this compound prominently.

In conclusion, Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1804488-35-4) represents a cutting-edge example of how fluorine chemistry is shaping the future of multiple industries. Its synthesis, applications, and commercial viability reflect the intersection of innovation and practicality. As research continues to uncover new uses for this compound, its significance in drug development and agricultural science will undoubtedly expand, solidifying its position as a cornerstone of modern chemical innovation.